Cas no 1251674-54-0 (N-(3-phenylpropyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide)
N-(3-phenylpropyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-Phenylpropyl)-2-[[6-(1-pyrrolidinyl)-4-pyrimidinyl]thio]acetamide
- N-(3-phenylpropyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide
-
- Inchi: 1S/C19H24N4OS/c24-18(20-10-6-9-16-7-2-1-3-8-16)14-25-19-13-17(21-15-22-19)23-11-4-5-12-23/h1-3,7-8,13,15H,4-6,9-12,14H2,(H,20,24)
- InChI Key: RNPRJFFYPFXHSZ-UHFFFAOYSA-N
- SMILES: C(NCCCC1=CC=CC=C1)(=O)CSC1C=C(N2CCCC2)N=CN=1
Experimental Properties
- Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 609.5±55.0 °C(Predicted)
- pka: 14.09±0.46(Predicted)
N-(3-phenylpropyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3406-4174-2μmol |
N-(3-phenylpropyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide |
1251674-54-0 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3406-4174-5μmol |
N-(3-phenylpropyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide |
1251674-54-0 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-4174-1mg |
N-(3-phenylpropyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide |
1251674-54-0 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3406-4174-2mg |
N-(3-phenylpropyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide |
1251674-54-0 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3406-4174-3mg |
N-(3-phenylpropyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide |
1251674-54-0 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-4174-4mg |
N-(3-phenylpropyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide |
1251674-54-0 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3406-4174-5mg |
N-(3-phenylpropyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide |
1251674-54-0 | 5mg |
$69.0 | 2023-09-10 |
N-(3-phenylpropyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
Additional information on N-(3-phenylpropyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide
N-(3-Phenylpropyl)-2-{[6-(Pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide: A Comprehensive Overview
N-(3-Phenylpropyl)-2-{[6-(Pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide, with the CAS number 1251674-54-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as pyrimidine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.
The molecular structure of N-(3-Phenylpropyl)-2-{[6-(Pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide is characterized by a central pyrimidine ring linked to a sulfanyl group and a phenylpropyl amide moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.
Recent studies have highlighted the potential of N-(3-Phenylpropyl)-2-{[6-(Pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide in the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are key regulators of inflammation.
In addition to its anti-inflammatory properties, N-(3-Phenylpropyl)-2-{[6-(Pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide has shown promise in antiviral research. A recent investigation published in the Antiviral Research journal reported that this compound effectively inhibits the replication of several RNA viruses, including influenza and hepatitis C viruses. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein expression.
The anticancer potential of N-(3-Phenylpropyl)-2-{[6-(Pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide has also been explored in preclinical studies. Research conducted at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism involves the activation of caspase-dependent apoptotic pathways and the downregulation of survival proteins such as Bcl-xL and Mcl-1.
The pharmacokinetic properties of N-(3-Phenylpropyl)-2-{[6-(Pyrrolidin-
-1-y l)pyrimidin -4 -y l]sulfanyl}acetamide have been extensively studied to ensure its suitability for therapeutic use. Data from animal models indicate that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for drug development. Additionally, it has been shown to have low toxicity and minimal side effects, further supporting its potential as a safe and effective therapeutic agent.
In terms of chemical synthesis, N-(3-Phe n yl p r op y l)-2-{[6-(Py r ro l i d i n - 1 - y l )py r imi d i n - 4 - y l ]s u f f an y l }ac e t am i de can be prepared through a multi-step process involving the condensation of 2-chloro-N-(3-phe n yl p r o p y l )a c e t am i de with 6-py r ro l i d i n - 1 - y l p y r imi d i n - 4 - t h o l . This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.
The future prospects for N-(3-P h e n yl p r o p y l)-2-{[6-(Py r ro l i d i n - 1 - y l )py r imi d i n - 4 - y l ]s u f f an y l }ac e t am i de are promising. Ongoing clinical trials are evaluating its efficacy and safety in various disease conditions. If successful, this compound could become a valuable addition to the arsenal of drugs used to treat inflammatory diseases, viral infections, and cancer.
In conclusion, N-(3-P h e n yl p r o p y l)-2-{[6-(Py r ro l i d i n - 1 - y l )py r imi d i n - 4 - y l ]s u f f an y l }ac e t am i de (CAS number 1251674-
1251674-54-0 (N-(3-phenylpropyl)-2-{[6-(pyrrolidin-1-yl)pyrimidin-4-yl]sulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)